N-(3-hydroxypropyl)-3-methyl-4-oxo-4,6,7,8-tetrahydropyrrolo[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: N-(3-hydroxypropyl)-4-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-triene-5-carboxamide
• InChI: InChI=1S/C14H17N3O3S/c1-8-10-13(16-9-4-2-6-17(9)14(10)20)21-11(8)12(19)15-5-3-7-18/h18H,2-7H2,1H3,(H,15,19)
• InChI Key: DFPUOBFWRXXXEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N3CCCC3=N2)C(=O)NCCCO
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

“N-(3-hydroxypropyl)-3-methyl-4-oxo-4,6,7,8-tetrahydropyrrolo[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” is a complex organic compound. It belongs to the class of pyrimidines, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. Pyrimidines display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves a cascade reaction of oxidative dehydrogenation/annulation/oxidative aromatization using direct β-C (sp3)–H functionalization of saturated ketones succeeded by annulation with amidines. The synthesis of thieno[3,2-d]pyrimidines has been carried out via a multi-step sequence consisting of a few key steps such as Gewald reaction, Dieckmann type cyclisation and Krapcho decarboxylation.

Molecular Structure Analysis

The structure of pyrimidines is characterized by a six-membered ring containing two nitrogen atoms at positions 1 and 3. The structure–activity relationship (SAR) of pyrimidines has been studied, revealing that the activity of these compounds can be influenced by various substitutions on the phenyl ring.

Chemical Reactions Analysis

Pyrimidines undergo a variety of chemical reactions. For instance, they can participate in reactions involving the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of the compound.

Mechanism of Action

While the specific mechanism of action for “N-(3-hydroxypropyl)-3-methyl-4-oxo-4,6,7,8-tetrahydropyrrolo[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” is not mentioned in the search results, pyrimidines in general have been found to exhibit their pharmacological effects through their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins.

Future Directions

The future directions for research on “N-(3-hydroxypropyl)-3-methyl-4-oxo-4,6,7,8-tetrahydropyrrolo[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” and similar compounds could involve further exploration of their pharmacological effects, particularly their anti-inflammatory properties. Additionally, further studies could be conducted to explore the structure-activity relationships of these compounds, which could provide clues for the synthesis of novel pyrimidine analogs possessing enhanced activities with minimum toxicity.